Cas no 87212-59-7 (1,3-Dioxane-4,6-dione,5-(1,3-benzodioxol-5-ylmethylene)-2,2-dimethyl-)

• Product Name: 1,3-Dioxane-4,6-dione,5-(1,3-benzodioxol-5-ylmethylene)-2,2-dimethyl-
• CAS No: 87212-59-7
• MF: C₁₄H₁₂O₆
• MW: 276.241484642029
• CID: 658910
• PubChem ID: 370311
• Update Time: 2025-04-19

1,3-Dioxane-4,6-dione,5-(1,3-benzodioxol-5-ylmethylene)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-4,6-dione,5-(1,3-benzodioxol-5-ylmethylene)-2,2-dimethyl-
• 5-(1,3-Benzodioxol-5-ylmethylene)-2,2-dimethyl-1,3-dioxane-4,6-dione
• Isopropylidene 3,4-methylenedioxy-benzylidene malonate
• 5-(benzo[d][1,3]dioxol-5-ylmethylene)-2,2-dimethyl-1,3-dioxane-4,6-dione
• HMS1608L22
• F3096-1647
• 5-[(2H-1,3-BENZODIOXOL-5-YL)METHYLIDENE]-2,2-DIMETHYL-1,3-DIOXANE-4,6-DIONE
• AKOS000533342
• 87212-59-7
• NSC643166
• 5-Benzo[1,3]dioxol-5-ylmethylene-2,2-dimethyl-[1,3]dioxane-4,6-dione
• NSC-643166
• CHEMBL1214162

• Inchi： 1S/C14H12O6/c1-14(2)19-12(15)9(13(16)20-14)5-8-3-4-10-11(6-8)18-7-17-10/h3-6H,7H2,1-2H3
• InChI Key： CDTLWWMBMTUCGU-UHFFFAOYSA-N
• SMILES： O1C(/C(/C(=O)OC1(C)C)=C/C1C=CC2=C(C=1)OCO2)=O

Computed Properties

• Exact Mass: 276.06338810g/mol
• Monoisotopic Mass: 276.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 71.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles